Cas no 65511-41-3 (Nantradol)

• Product name: Nantradol
• CAS No: 65511-41-3
• MF: C₂₇H₃₅NO₄
• MW: 437.5711
• CID: 879629

Nantradol Chemical and Physical Properties

Names and Identifiers

• Nantradol
• [9-hydroxy-6-methyl-3-(5-phenylpentan-2-yloxy)-5,6,6a,7,8,9,10,10a-octahydrophenanthridin-1-yl] acetate
• (-)-5,6,6abeta,7,8,9alpha,10,10aalpha-Octahydro-9beta-hydroxy-6beta-methyl-3-(1-methyl-4-phenylbutoxy)-1-phenanthridinyl acetat
• 1,9-Phenanthridinediol,5,6,6a,7,8,9,10,10a-octahydro-6-methyl-3-(1-methyl-4-phenylbutoxy)-,1-acetate
• 6-Methyl-3-(1-methyl-4-phenylbutoxy)-5,6,6a,7,8,9,10,10a-octahydro-1,9-phenanthridinediol acetate
• C27H35NO4
• d-Nantradol
• Nantradol [INN]
• Nantrodolum

Computed Properties

• Exact Mass: 437.25700
• Monoisotopic Mass: 437.257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.5
• Topological Polar Surface Area: 67.8A^2

Experimental Properties

• Density: 1.122
• Boiling Point: 591.7°C at 760 mmHg
• Flash Point: 311.7°C
• Refractive Index: 1.557
• PSA: 67.79000
• LogP: 5.59870